Cas no 1511104-80-5 ((2-bromo-5-methylphenyl)methylhydrazine)

• Product Name: (2-bromo-5-methylphenyl)methylhydrazine
• CAS No: 1511104-80-5
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5821598
• PubChem ID: 81110079
• Update Time: 2025-05-25

(2-bromo-5-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methylphenyl)methylhydrazine
• [(2-bromo-5-methylphenyl)methyl]hydrazine
• 1511104-80-5
• AKOS019679592
• EN300-2003028

• Inchi： 1S/C8H11BrN2/c1-6-2-3-8(9)7(4-6)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： UFLYPCGIRMBPDQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CNN

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (2-bromo-5-methylphenyl)methylhydrazine

(2-Bromo-5-Methylphenyl)Methylhydrazine: A Comprehensive Overview

The compound (2-bromo-5-methylphenyl)methylhydrazine (CAS No. 1511104-80-5) is a fascinating organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of (2-bromo-5-methylphenyl)methylhydrazine, providing a comprehensive understanding of its significance in modern chemical research.

The molecular structure of (2-bromo-5-methylphenyl)methylhydrazine consists of a brominated aromatic ring with a methyl group at the 5-position and a methylhydrazine substituent at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The bromine atom at the 2-position serves as a reactive site, enabling facile substitution reactions under mild conditions.

One of the most notable applications of (2-bromo-5-methylphenyl)methylhydrazine is in the field of drug discovery. Researchers have explored its potential as a building block for bioactive compounds, particularly in the development of anti-cancer agents. The methylhydrazine group has been shown to exhibit cytotoxic activity against various cancer cell lines, making it a valuable component in medicinal chemistry research. Furthermore, the brominated aromatic system enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, (2-bromo-5-methylphenyl)methylhydrazine can be prepared via a multi-step process involving nucleophilic aromatic substitution and hydrazination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

Another area where (2-bromo-5-methylphenyl)methylhydrazine has shown promise is in materials science. Its ability to coordinate with metal ions has led to its use in constructing porous materials with high surface areas and exceptional catalytic activities. For instance, researchers have utilized this compound to synthesize MOFs that exhibit excellent performance in gas storage and separation applications. The methylhydrazine group plays a crucial role in these applications by providing multiple binding sites for metal ions.

Recent studies have also explored the use of (2-bromo-5-methylphenyl)methylhydrazine in organic electronics. Its unique electronic properties make it a potential candidate for designing novel semiconducting materials. By incorporating this compound into conjugated systems, scientists have achieved enhanced charge transport properties, which are essential for high-performance organic electronic devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In conclusion, (2-bromo-5-methylphenyl)methylhydrazine (CAS No. 1511104-80-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical research, from drug discovery to materials science. As ongoing research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.